Cas no 2151652-23-0 (4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid)

• Product Name: 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid
• CAS No: 2151652-23-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD31735963
• CID: 5248154
• PubChem ID: 138039479
• Update Time: 2025-11-02

4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-(2-methoxyethyl)-1-methyl-
• 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid

• MDL： MFCD31735963
• Inchi： 1S/C10H19NO3/c1-11-6-3-10(4-7-11,9(12)13)5-8-14-2/h3-8H2,1-2H3,(H,12,13)
• InChI Key： QVPJYXUWINVLGH-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CCOC)(C(O)=O)CC1

Additional information on 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid (CAS No. 2151652-23-0)

4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid (CAS No. 2151652-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative features a methoxyethyl side chain and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as solubility and lipophilicity.

The compound's CAS number 2151652-23-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its synthesis often involves multi-step organic reactions, including N-methylation and carboxylation, which are topics of interest in modern synthetic chemistry. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, aligning with the growing demand for neuropharmacological agents. This aligns with trending searches like "piperidine derivatives in drug development" and "CAS number lookup for research chemicals," reflecting user curiosity about niche compounds.

From an industrial perspective, 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid is valued for its compatibility with green chemistry principles. Innovations in catalytic processes and solvent-free synthesis methods have been explored to minimize environmental impact—a hotspot topic in sustainable chemistry forums. Additionally, its logP and pKa values are frequently analyzed, as evidenced by search queries such as "predicting drug-likeness of carboxylic acid derivatives." These metrics are crucial for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles in preclinical studies.

The compound's nomenclature, including the IUPAC name and SMILES notation, is often searched by chemists for database integration or patent drafting. Its molecular weight (approximately 201.24 g/mol) and hydrogen bond donor/acceptor count further contribute to its relevance in cheminformatics and virtual screening workflows. Notably, discussions around "piperidine-based scaffolds in medicinal chemistry" frequently cite this compound as a case study for rational drug design.

In analytical chemistry, 2151652-23-0 is characterized using techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), addressing the demand for "structural elucidation of complex heterocycles." Its stability under various pH conditions is another area of investigation, particularly for formulations requiring controlled-release mechanisms. These aspects resonate with queries such as "improving oral bioavailability of small molecules," a key concern in pharmaceutical R&D.

Looking ahead, the compound's potential extends to material science applications, including polymer modification and ligand design for catalysis. Its balanced hydrophilicity and steric properties make it a candidate for metal-organic frameworks (MOFs)—a trending topic in nanotechnology circles. As the scientific community prioritizes multifunctional intermediates, 4-(2-methoxyethyl)-1-methylpiperidine-4-carboxylic acid exemplifies how tailored molecular architectures can address diverse industrial challenges.